Cas no 1556902-47-6 (2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile)

• Product Name: 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile
• CAS No: 1556902-47-6
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 6801983
• PubChem ID: 84021010
• Update Time: 2025-11-02

2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• F93626
• 1556902-47-6
• 2-(5-CHLORO-4-METHYL-PYRAZOL-1-YL)ACETONITRILE
• 2-(5-Chloro-4-methyl-1H-pyrazol-1-yl)acetonitrile
• 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile

• Inchi： 1S/C6H6ClN3/c1-5-4-9-10(3-2-8)6(5)7/h4H,3H2,1H3
• InChI Key： VGQXKCINRUCVSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=NN1CC#N

Computed Properties

• Exact Mass: 155.0250249g/mol
• Monoisotopic Mass: 155.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile

Comprehensive Guide to 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile (CAS No. 1556902-47-6): Properties, Applications, and Market Insights

2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile (CAS 1556902-47-6) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This pyrazole derivative features a chloro-methyl substitution pattern and an acetonitrile functional group, making it a versatile building block for various synthetic applications. With molecular formula C₆H₆ClN₃ and molecular weight 155.59 g/mol, this compound exhibits unique chemical properties that researchers are exploring for multiple industrial applications.

The growing interest in nitrile-containing compounds like 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile stems from their importance in modern drug discovery. Recent studies highlight how such pyrazole nitriles can serve as key intermediates in developing kinase inhibitors and other targeted therapies. The compound's chloro-methyl-pyrazole moiety particularly attracts attention for its potential in creating novel crop protection agents, aligning with current agricultural needs for more selective and environmentally friendly solutions.

From a synthetic chemistry perspective, 1556902-47-6 offers several advantages. The acetonitrile group provides an excellent handle for further functionalization through various reactions including nucleophilic additions or reductions. Meanwhile, the 5-chloro-4-methyl substitution on the pyrazole ring influences the compound's electronic properties and reactivity patterns. These characteristics make it valuable for constructing complex molecular architectures in medicinal chemistry programs.

Market analysis shows increasing demand for pyrazole-based intermediates like 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile, particularly from contract research organizations and specialty chemical manufacturers. The compound's applications extend to materials science, where researchers investigate its potential in creating novel functional materials with specific electronic or optical properties. Current pricing trends reflect its status as a research-grade chemical, with purity levels typically ranging from 95% to 98% for most laboratory applications.

Quality control aspects of 1556902-47-6 involve rigorous analytical methods. Suppliers typically characterize the compound using HPLC, GC-MS, and ¹H/¹³C NMR spectroscopy to ensure batch-to-batch consistency. The chloro-methyl-pyrazole acetonitrile structure presents specific analytical challenges that advanced spectroscopic techniques can address. Proper storage recommendations include keeping the material in airtight containers under inert atmosphere at controlled temperatures to maintain stability.

Environmental and handling considerations for 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile follow standard laboratory safety protocols. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment when handling this nitrile compound. The scientific community continues to investigate the compound's biodegradation pathways and ecological impact as part of broader green chemistry initiatives.

Future research directions for CAS 1556902-47-6 may explore its potential in developing novel electronic materials or as a ligand in catalytic systems. The compound's unique structural features make it interesting for supramolecular chemistry applications. Additionally, its potential in creating bioactive molecules continues to drive pharmaceutical interest, particularly in addressing current therapeutic challenges in oncology and metabolic diseases.

For researchers sourcing 2-(5-Chloro-4-methyl-pyrazol-1-YL)acetonitrile, verification of supplier credentials and analytical certificates remains crucial. The market offers the compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. As synthetic methodologies advance, new efficient routes to this pyrazole nitrile derivative may emerge, potentially impacting its availability and cost structure in coming years.

In conclusion, 1556902-47-6 represents an important chemical building block with diverse potential across multiple scientific disciplines. Its balanced properties as a functionalized pyrazole make it particularly valuable in contemporary research environments focused on molecular innovation. As understanding of its applications grows, this compound will likely see expanded use in cutting-edge chemical development projects worldwide.